Cas no 63947-51-3 (3,3-Octanediol)

• Product name: 3,3-Octanediol
• CAS No: 63947-51-3
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 425324

3,3-Octanediol Chemical and Physical Properties

Names and Identifiers

• 3,3-Octanediol

• Inchi： 1S/C8H18O2/c1-3-5-6-7-8(9,10)4-2/h9-10H,3-7H2,1-2H3
• InChI Key： AZJXQVRPBZSNFN-UHFFFAOYSA-N
• SMILES： CCC(O)(O)CCCCC

Computed Properties

• Exact Mass: 146.13074

Experimental Properties

• Density: 0.939±0.06 g/cm3(Predicted)
• Boiling Point: 208.9±8.0 °C(Predicted)
• PSA: 40.46
• pka: 13.80±0.50(Predicted)